Cas no 2248350-10-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-difluoroethoxy)pyridine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-difluoroethoxy)pyridine-3-carboxylate
• CAS No: 2248350-10-7
• MF: C₁₆H₁₀F₂N₂O₅
• MW: 348.257811069489
• CID: 6075738
• PubChem ID: 165857494
• Update Time: 2025-07-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-difluoroethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6518736
• 2248350-10-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-difluoroethoxy)pyridine-3-carboxylate

• Inchi： 1S/C16H10F2N2O5/c17-12(18)8-24-13-11(6-3-7-19-13)16(23)25-20-14(21)9-4-1-2-5-10(9)15(20)22/h1-7,12H,8H2
• InChI Key： VIYNYPADBJTMOH-UHFFFAOYSA-N
• SMILES： FC(COC1C(=CC=CN=1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 348.05577775g/mol
• Monoisotopic Mass: 348.05577775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-difluoroethoxy)pyridine-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-difluoroethoxy)pyridine-3-carboxylate (CAS No. 2248350-10-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-difluoroethoxy)pyridine-3-carboxylate (CAS No. 2248350-10-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoindoline derivatives and is characterized by the presence of a difluoroethoxy group on the pyridine ring, which imparts distinct chemical and biological properties.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-difluoroethoxy)pyridine-3-carboxylate involves a multi-step process that includes the formation of the isoindoline core and the introduction of the difluoroethoxy substituent. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for further research and development.

In terms of its chemical structure, the presence of the difluoroethoxy group on the pyridine ring is particularly noteworthy. Fluorine atoms are known to influence various physicochemical properties of organic molecules, including lipophilicity, metabolic stability, and receptor binding affinity. The introduction of this substituent can significantly enhance the pharmacological profile of the compound, making it a valuable candidate for drug discovery efforts.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-difluoroethoxy)pyridine-3-carboxylate has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, it has shown promising activity as an inhibitor of protein kinases, which are key targets in cancer therapy. Additionally, it has been evaluated for its anti-inflammatory and neuroprotective properties, highlighting its broad therapeutic potential.

One of the key areas where 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-difluoroethoxy)pyridine-3-carboxylate has shown significant promise is in the treatment of neurodegenerative diseases. Research has indicated that this compound can modulate signaling pathways associated with neuronal survival and function. In particular, it has been found to inhibit the activation of microglia and astrocytes, which are central players in neuroinflammation. This property makes it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-difluoroethoxy)pyridine-3-carboxylate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits favorable pharmacokinetic properties. These findings provide a strong foundation for advancing to later-stage clinical trials.

The development of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-difluoroethoxy)pyridine-3-carboxylate as a therapeutic agent is also supported by its intellectual property landscape. Several patents have been filed covering its synthesis methods and pharmaceutical compositions. These patents not only protect the commercial interests of researchers but also encourage further innovation in this area.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-difluoroethoxy)pyridine-3-carboxylate (CAS No. 2248350-10-7) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activity make it an attractive target for drug discovery efforts. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in treating various diseases.